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Compound of Interest

Compound Name:
1-Cyclopropyl-3-(2-

methylphenyl)piperazine

CAS No.: 1248907-48-3

Cat. No.: B1468217

Get Quote

Executive Summary & Physicochemical Profile[1][2]
1-Cyclopropyl-3-(2-methylphenyl)piperazine is a lipophilic, basic heterocycle. Its solubility

behavior is governed by the competition between the hydrophobic o-tolyl/cyclopropyl moieties

and the ionizable piperazine nitrogens.

Chemical Nature: Secondary amine (N4-H) with a basic pKa (estimated ~8.5–9.2).

Key Challenge: The molecule exhibits pH-dependent solubility. It is highly soluble in organic

solvents and acidic aqueous buffers but prone to precipitation ("crashing out") in neutral-to-

basic aqueous media (pH > 7.4), common in biological assays.

Optimal Stock Solvent: Dimethyl Sulfoxide (DMSO) (anhydrous).

Optimal Aqueous Vehicle: Acidified buffers (pH < 6.0) or formulations containing

cyclodextrins.
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Property Value (Est.)
Implications for
Solubilization

Molecular Weight ~216.32 g/mol
Low MW facilitates rapid

dissolution in organics.

LogP (Lipophilicity) 2.5 – 3.2

Moderate lipophilicity; requires

organic co-solvents for

aqueous stability.

pKa (Basic N) ~9.0 (N4), ~4.5 (N1)

Protonated (ionized) at pH < 7;

Neutral (precipitates) at pH >

9.

H-Bond Donors 1 (N4-H)

Capable of H-bonding; protic

solvents (MeOH/EtOH) are

effective.

Physical State Viscous Oil or Low-MP Solid

May require gentle warming

(37°C) to liquefy before

weighing.

Solvent Selection Decision Matrix
The choice of solvent must be dictated by the downstream application. Use the decision tree

below to select the appropriate system.

Application Goal

Primary Stock
Solution

Chemical Synthesis
Or Purification

Analytical
(LC-MS / NMR)

DMSO (Anhydrous)
Conc: 10-100 mMStandard

Ethanol (Abs)
Avoid for Cells

Alternative

In Vitro Bioassay
(Cell/Enzyme)

DCM / MeOH
(Synthesis)

H2O:MeCN + 0.1% Formic Acid
(Protonation Essential)

Dilute < 1% v/v

Dilute in Mobile Phase
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Figure 1: Decision matrix for solvent selection based on experimental endpoint.

Detailed Solubilization Protocols
Protocol A: Preparation of 10 mM Master Stock (DMSO)
Best for: High-throughput screening, long-term storage, and cellular assays.

Weighing: Accurately weigh 2.16 mg of 1-Cyclopropyl-3-(2-methylphenyl)piperazine into a

sterile, amber glass vial.

Note: If the compound is an oil, weigh by difference using a syringe or positive

displacement pipette.

Dissolution: Add 1.0 mL of anhydrous DMSO (Grade: ≥99.9%, Cell Culture Tested).

Mixing: Vortex vigorously for 30 seconds.

Visual Check: Solution should be clear and colorless/pale yellow. If particulates persist,

sonicate in a water bath at 37°C for 5 minutes.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Stability: Stable for >6 months at -20°C. Hygroscopic; keep tightly sealed.

Protocol B: Aqueous Dilution for Biological Assays (The
"Crash-Out" Prevention)
Critical Step: Aryl-piperazines often precipitate when a concentrated DMSO stock is shocked

with aqueous buffer.

Intermediate Dilution: Do not add 100% DMSO stock directly to the cell media if possible.

Stepwise Method:

Prepare a 10x working solution in media/buffer containing 5-10% DMSO.

Add this 10x solution to your final assay well to achieve 1x concentration (0.5-1% DMSO

final).
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pH Adjustment: Ensure the assay buffer is pH ≤ 7.4.

Risk:[1] At pH > 8.0, the piperazine deprotonates, becoming neutral and insoluble.

Mitigation: If higher pH is required, incorporate 0.1% Cyclodextrin (HP-β-CD) or 0.05%

Tween-80 to maintain solubility.

Protocol C: LC-MS Sample Preparation
Best for: Quantitation and metabolic stability studies.

Solvent: Use 50:50 Methanol:Water + 0.1% Formic Acid.

Mechanism:[2] Formic acid ensures the piperazine nitrogens are fully protonated (

or

), drastically increasing solubility and ionization efficiency.

Avoid: Pure Acetonitrile (MeCN) for initial dissolution of the free base, as protic solvents

(MeOH) generally solvate the amine better.

Troubleshooting & Stability Guide
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Observation Root Cause Corrective Action

Cloudiness upon adding PBS "Salting out" or pH shock.

1. Lower pH of PBS to 7.0.2.

Pre-dilute in 50% DMSO/Water

before final add.3. Use HP-β-

CD as a carrier.

Yellowing of Stock Solution Oxidation of the amine.

1. Purge vials with

Nitrogen/Argon before

closing.2. Store in amber

glass.3. Check LC-MS for N-

oxide formation (+16 Da).

Inconsistent IC50 Data Compound adhering to plastic.

Lipophilic amines stick to

polystyrene. Use glass-coated

plates or low-binding

polypropylene tips/plates.

Precipitation in Freezer DMSO freezing (MP: 19°C).

Thaw completely at Room

Temp (RT) and vortex before

use. Do not pipette while semi-

frozen (concentration gradients

exist).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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